Cas no 2172191-11-4 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobicyclo2.2.1heptane-2-carboxylic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobicyclo2.2.1heptane-2-carboxylic acid
• CAS No: 2172191-11-4
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 5758644
• PubChem ID: 165748570
• Update Time: 2025-07-09

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobicyclo2.2.1heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2172191-11-4
• EN300-1495089
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]bicyclo[2.2.1]heptane-2-carboxylic acid
• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobicyclo2.2.1heptane-2-carboxylic acid

• Inchi： 1S/C27H30N2O5/c30-23(29-25-17-12-11-16(14-17)24(25)26(31)32)10-5-13-28-27(33)34-15-22-20-8-3-1-6-18(20)19-7-2-4-9-21(19)22/h1-4,6-9,16-17,22,24-25H,5,10-15H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： LFJDUQDPCIICTR-UHFFFAOYSA-N
• SMILES： OC(C1C(C2CCC1C2)NC(CCCNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)=O

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobicyclo2.2.1heptane-2-carboxylic acid

Recent Advances in the Study of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobicyclo2.2.1heptane-2-carboxylic acid (CAS: 2172191-11-4)

The compound 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobicyclo2.2.1heptane-2-carboxylic acid (CAS: 2172191-11-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its bicyclo[2.2.1]heptane scaffold and Fmoc-protected amino acid functionality, is being explored for its potential applications in peptide synthesis, drug delivery systems, and as a building block for novel therapeutics. The unique structural features of this compound, including its rigid bicyclic framework and functionalized side chain, make it a promising candidate for modulating biological activity and improving pharmacokinetic properties.

Recent studies have focused on the synthesis and optimization of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobicyclo2.2.1heptane-2-carboxylic acid, with particular emphasis on its role in solid-phase peptide synthesis (SPPS). Researchers have demonstrated that this compound can serve as a versatile intermediate for the introduction of constrained amino acid residues into peptide sequences, thereby enhancing their stability and bioactivity. The Fmoc-protecting group facilitates easy deprotection under mild conditions, making it compatible with standard SPPS protocols. Additionally, the bicyclo[2.2.1]heptane core imparts conformational rigidity, which is advantageous for designing peptides with defined secondary structures.

In a groundbreaking study published in the Journal of Medicinal Chemistry, a team of researchers investigated the use of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobicyclo2.2.1heptane-2-carboxylic acid as a key component in the development of peptide-based inhibitors targeting protein-protein interactions (PPIs). The study highlighted the compound's ability to mimic natural amino acids while providing enhanced resistance to enzymatic degradation. The resulting peptide inhibitors exhibited improved binding affinity and selectivity, paving the way for new therapeutic strategies in diseases such as cancer and neurodegenerative disorders.

Another notable application of this compound is in the field of drug delivery. Researchers have explored its incorporation into prodrug systems, where the bicyclo[2.2.1]heptane scaffold acts as a linker between the active drug and a targeting moiety. Preliminary results indicate that such prodrugs can achieve targeted release of therapeutics at disease sites, minimizing off-target effects and improving overall efficacy. This approach holds particular promise for the treatment of conditions requiring precise drug localization, such as tumors and inflammatory diseases.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobicyclo2.2.1heptane-2-carboxylic acid. Recent efforts have focused on optimizing reaction conditions to improve yield and reduce byproduct formation. Advances in chromatographic techniques have also contributed to higher purity levels, ensuring the compound's suitability for pharmaceutical applications. Future research directions may include exploring its potential in other areas, such as materials science and biocatalysis, where its unique properties could offer additional benefits.

In conclusion, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobicyclo2.2.1heptane-2-carboxylic acid (CAS: 2172191-11-4) represents a versatile and valuable tool in chemical biology and drug development. Its applications in peptide synthesis, drug delivery, and PPI inhibition underscore its potential to address unmet medical needs. Continued research and development efforts are expected to further elucidate its mechanisms of action and expand its utility in the pharmaceutical industry.